Cas no 18442-29-0 (1,1-Biphenyl, 2,2-diethynyl-)

• Product Name: 1,1-Biphenyl, 2,2-diethynyl-
• CAS No: 18442-29-0
• MF: C₁₆H₁₀
• MW: 202.250604152679
• CID: 865335
• Update Time: 2025-09-28

1,1-Biphenyl, 2,2-diethynyl- Chemical and Physical Properties

Names and Identifiers

• 1,1-Biphenyl, 2,2-diethynyl-
• 1,1'-Biphenyl, 2,2'-diethynyl-
• 1-ethynyl-2-(2-ethynylphenyl)benzene
• 2,2'-Diethynylbiphenyl

• Inchi： 1S/C16H10/c1-3-13-9-5-7-11-15(13)16-12-8-6-10-14(16)4-2/h1-2,5-12H
• InChI Key： PKTBMUQIQHZEIM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C#C)=CC=CC=C1C#C

Computed Properties

• Exact Mass: 202.0783

Experimental Properties

• PSA: 0

Additional information on 1,1-Biphenyl, 2,2-diethynyl-

1,1-Biphenyl, 2,2-Diethynyl: A Comprehensive Overview

The compound 1,1-Biphenyl, 2,2-Diethynyl (CAS No. 18442-29-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of two phenyl rings connected at the para positions and substituted with ethynyl groups at the ortho positions. The presence of these ethynyl groups imparts distinctive electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1,1-Biphenyl, 2,2-Diethynyl. Researchers have employed various strategies, including metal-catalyzed coupling reactions and directed metallation techniques, to construct this compound with high precision. These methods not only enhance the yield but also ensure the purity required for subsequent applications. The ability to synthesize this compound in large quantities has opened new avenues for its use in materials science and drug discovery.

The electronic properties of 1,1-Biphenyl, 2,2-Diethynyl have been extensively studied using computational chemistry tools such as density functional theory (DFT). These studies reveal that the molecule exhibits a conjugated system that facilitates electron delocalization across the aromatic rings and ethynyl groups. This characteristic makes it a promising candidate for applications in organic electronics, particularly in the development of semiconducting materials and optoelectronic devices.

One of the most exciting developments involving 1,1-Biphenyl, 2,2-Diethynyl is its role in the synthesis of advanced materials. For instance, researchers have utilized this compound as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them ideal for gas storage and catalytic applications. The integration of 1,1-Biphenyl, 2,2-Diethynyl into COFs has significantly improved their performance in these areas.

In addition to its role in materials science, 1,1-Biphenyl, 2,2-Diethynyl has also found applications in medicinal chemistry. Its unique structure allows for the creation of bioactive molecules with potential therapeutic effects. Recent studies have explored its use as a scaffold for designing inhibitors targeting specific enzymes involved in disease pathways. The molecule's ability to interact with biological systems has made it a valuable tool in drug discovery efforts.

The environmental impact of 1,1-Biphenyl, 2,2-Diethynyl has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions to assess its safety and sustainability. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its potential environmental footprint.

Looking ahead, the future of 1,1-Biphenyl-, , , , , , , , , , , , , , , , , . This compound continues to be a focal point for innovation across multiple disciplines due to its versatile structure and promising properties.